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Compound of Interest

Compound Name: 2,2,6-Trimethyldecane

Cat. No.: B15348671 Get Quote

Essential Safety and Handling Guide for 2,2,6-
Trimethyldecane
Disclaimer: No specific Safety Data Sheet (SDS) for 2,2,6-Trimethyldecane was located. The

following information is synthesized from the SDS of closely related isomers, such as 2,2,3-

Trimethyldecane, and general safety protocols for flammable hydrocarbons. It is imperative to

handle this chemical with caution and to consult a qualified safety professional for any specific

concerns.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2,2,6-Trimethyldecane. Adherence to

these procedures is critical for ensuring laboratory safety.

Personal Protective Equipment (PPE)
When handling 2,2,6-Trimethyldecane, a comprehensive PPE strategy is required to minimize

exposure. The following table summarizes the recommended PPE for various laboratory

operations.
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Operation Eye/Face Protection Skin Protection
Respiratory

Protection

Routine Handling &

Transfer

Safety glasses with

side shields or

goggles.[1]

Nitrile rubber gloves,

lab coat.

Not generally required

if handled in a well-

ventilated area.

Large Volume

Transfers or Potential

for Splashing

Chemical safety

goggles and a face

shield.

Chemical-resistant

gloves (e.g., Viton®,

nitrile), chemical-

resistant apron or

coveralls.

If ventilation is

inadequate, a NIOSH-

approved respirator

with organic vapor

cartridges is

recommended.[1]

Spill Cleanup

Chemical safety

goggles and a face

shield.

Heavy-duty, chemical-

resistant gloves,

disposable coveralls,

and chemical-resistant

boots.

A NIOSH-approved

air-purifying respirator

with organic vapor

cartridges or a self-

contained breathing

apparatus (SCBA) for

large spills.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2,2,6-Trimethyldecane and its isomers

is fundamental to safe handling.
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Property Value (for related isomers)

Molecular Formula C₁₃H₂₈

Molecular Weight 184.36 g/mol

Appearance Colorless liquid

Odor Faint

Boiling Point
~213 °C (Predicted for 2,6,8-Trimethyldecane)

[2]

Flash Point Flammable liquid and vapor.

Solubility Insoluble in water.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash affected area with

soap and water. Seek medical attention if

irritation develops or persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Handling and Storage
Safe handling and storage practices are essential to prevent accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[3]

Keep away from heat, sparks, and open flames.[3]

Use non-sparking tools.[3]
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Ground and bond containers when transferring material to prevent static electricity.[3]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[1][3]

Store in a flammable liquids storage cabinet.

Spill and Disposal Plan
A clear and concise plan for managing spills and disposing of waste is a critical component of

laboratory safety.

Spill Response:

In the event of a spill, follow the step-by-step procedure outlined below.

Immediate Actions Cleanup Procedure Post-Cleanup

1. Evacuate
non-essential personnel.

2. Ensure adequate
ventilation.

3. Eliminate ignition
sources.

4. Don appropriate
PPE.

5. Contain the spill
with absorbent material. 6. Absorb the spill. 7. Collect absorbed

material.
8. Decontaminate

the area.
9. Dispose of waste

properly. 10. Report the spill.

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow for 2,2,6-Trimethyldecane.

Disposal:

Dispose of 2,2,6-Trimethyldecane and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Contact your institution's

environmental health and safety (EHS) office for specific guidance on hazardous waste

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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